Cas no 196932-16-8 (5-ethyl-1H-Indazole)

• Product Name: 5-ethyl-1H-Indazole
• CAS No: 196932-16-8
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 1108553
• PubChem ID: 15810468
• Update Time: 2025-04-20

5-ethyl-1H-Indazole Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1H-Indazole
• AKOS006293706
• MB03487
• 196932-16-8
• SCHEMBL764032
• SCHEMBL17130561

• Inchi： 1S/C9H10N2/c1-2-7-3-4-9-8(5-7)6-10-11-9/h3-6H,2H2,1H3,(H,10,11)
• InChI Key： YTGIWZVLLCQQPW-UHFFFAOYSA-N
• SMILES： N1C2C=CC(=CC=2C=N1)CC

Computed Properties

• Exact Mass: 146.084398327g/mol
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų